3-Amino-5-bromo-6-nitropyridine

• Molecular Formula: C5H4BrN3O2
• Molecular Weight: 218.01 g/mol
• IUPAC Name: 5-bromo-6-nitropyridin-3-amine
• InChI: InChI=1S/C5H4BrN3O2/c6-4-1-3(7)2-8-5(4)9(10)11/h1-2H,7H2
• InChI Key: ZCHQIIFDUIWZAR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)[N+](=O)[O-])N

Description

3-Amino-5-bromo-6-nitropyridine is a heterocyclic aromatic compound featuring a pyridine ring substituted with amino (-NH₂), bromo (-Br), and nitro (-NO₂) groups at positions 3, 5, and 6, respectively. The amino group acts as an electron-donating substituent, while the nitro group is strongly electron-withdrawing, creating a polarized electronic environment that influences reactivity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-bromo-6-nitropyridine typically involves multi-step organic reactions. One common method includes the nitration of 3-Amino-5-bromopyridine, followed by purification steps to isolate the desired product. The nitration reaction is usually carried out using nitric acid and sulfuric acid as reagents under controlled temperature conditions .

Industrial Production Methods

In an industrial setting, the production of 3-Amino-5-bromo-6-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography are common to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-bromo-6-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The amino and bromo groups can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium carbonate.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as iron and hydrochloric acid or catalytic hydrogenation.

Coupling Reactions: It can undergo Suzuki-Miyaura coupling reactions with boronic acids in the presence of palladium catalysts to form carbon-carbon bonds.

Common Reagents and Conditions

Nitration: Nitric acid and sulfuric acid.

Reduction: Iron and hydrochloric acid, catalytic hydrogenation.

Coupling: Boronic acids, palladium catalysts, and bases like potassium carbonate.

Major Products

Reduction: 3-Amino-5-bromo-6-aminopyridine.

Coupling: Various substituted pyridines depending on the boronic acid used.

Scientific Research Applications

3-Amino-5-bromo-6-nitropyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds and in the development of new synthetic methodologies.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design and development.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-5-bromo-6-nitropyridine and its derivatives often involves interactions with biological macromolecules such as enzymes and receptors. The presence of the amino, bromo, and nitro groups allows for various types of binding interactions, including hydrogen bonding, van der Waals forces, and covalent bonding. These interactions can modulate the activity of target proteins and pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Structural Analogs and Similarity Scores

Several bromonitropyridine derivatives with varying substituent positions and functional groups are documented:

• 2-Amino-5-bromo-3-nitropyridine (CAS 6945-68-2): Positional isomer with amino at C2, bromo at C5, and nitro at C3. Molecular weight (F.W.) = 218.02, melting point (mp) = 208–210°C .
• 2-Bromo-6-chloro-3-nitropyridine (CAS 91678-23-8): Bromo at C2, chloro at C6, nitro at C3. Structural similarity score = 0.79 .
• 3-Amino-5-bromopyridine (CAS 13534-97-9): Lacks the nitro group; mp = 76–77°C, F.W. = 173.01 .
• 6-Bromo-2-methyl-3-nitropyridine (CAS 22282-96-8): Methyl at C2 instead of amino; molecular formula = C₆H₅BrN₂O₂ .

Physical Properties

Compound Name	CAS Number	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
2-Amino-5-bromo-3-nitropyridine	6945-68-2	218.02	208–210	NH₂ (C2), Br (C5), NO₂ (C3)
3-Amino-5-bromopyridine	13534-97-9	173.01	76–77	NH₂ (C3), Br (C5)
6-Bromo-2-methyl-3-nitropyridine	22282-96-8	217.02	Not reported	CH₃ (C2), Br (C6), NO₂ (C3)
2-Bromo-6-chloro-3-nitropyridine	91678-23-8	237.43	Not reported	Br (C2), Cl (C6), NO₂ (C3)

Key Observations :

• The presence of a nitro group correlates with higher melting points (e.g., 208–210°C for 2-Amino-5-bromo-3-nitropyridine vs. 76–77°C for 3-Amino-5-bromopyridine) due to increased polarity and hydrogen-bonding capacity .
• Methyl or chloro substituents (e.g., 6-Bromo-2-methyl-3-nitropyridine) reduce polarity compared to amino-substituted analogs, likely lowering melting points .

Chemical Reactivity

• Amino Group Influence: The amino group at C3 in 3-Amino-5-bromo-6-nitropyridine activates the pyridine ring toward electrophilic substitution, directing incoming electrophiles to meta/para positions relative to itself. However, the nitro group at C6 deactivates the ring and directs electrophiles to positions ortho/para to itself, creating competing electronic effects .
• Comparison with Chloro Analogs: In 2-Bromo-6-chloro-3-nitropyridine, the chloro group is electron-withdrawing, further deactivating the ring compared to amino-substituted derivatives. This reduces reactivity in nucleophilic aromatic substitution (NAS) reactions .